Cas no 1807072-33-8 (3-Bromo-4-chloromethyl-5-nitropyridine)

• Product Name: 3-Bromo-4-chloromethyl-5-nitropyridine
• CAS No: 1807072-33-8
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4900206
• Update Time: 2025-10-29

3-Bromo-4-chloromethyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloromethyl-5-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c7-5-2-9-3-6(10(11)12)4(5)1-8/h2-3H,1H2
• InChI Key： IVNAMCZPFGUOPB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-4-chloromethyl-5-nitropyridine

3-Bromo-4-chloromethyl-5-nitropyridine (CAS No. 1807072-33-8): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 3-Bromo-4-chloromethyl-5-nitropyridine (CAS 1807072-33-8) has emerged as a crucial intermediate for pharmaceutical and agrochemical research. This nitropyridine derivative combines three reactive functional groups – bromo, chloromethyl, and nitro – making it exceptionally valuable for structure-activity relationship (SAR) studies and molecular diversification.

The compound's molecular formula C6H4BrClN2O2 and molecular weight 251.47 g/mol position it as an ideal candidate for cross-coupling reactions, particularly in metal-catalyzed transformations. Recent literature highlights its utility in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, addressing the growing demand for functionalized pyridine scaffolds in drug discovery programs.

From a physicochemical perspective, 3-Bromo-4-chloromethyl-5-nitropyridine typically appears as a pale yellow crystalline solid with a melting point range of 98-102°C. Its solubility profile shows moderate dissolution in polar organic solvents like DMSO and DMF, while being sparingly soluble in water. These characteristics make it particularly suitable for solution-phase synthesis applications.

The chloromethyl group at the 4-position offers unique opportunities for nucleophilic substitution reactions, enabling the introduction of various amine functionalities – a transformation frequently employed in kinase inhibitor development. Meanwhile, the 5-nitro group serves as both an electron-withdrawing moiety and a potential precursor for reduction to amino derivatives, answering the pharmaceutical industry's need for diverse heterocyclic cores.

In medicinal chemistry applications, this compound has gained attention for constructing EGFR inhibitors and JAK/STAT signaling modulators, addressing current research trends in oncology target discovery. The bromo substituent at the 3-position facilitates palladium-catalyzed arylation, allowing efficient construction of biaryl systems that are prevalent in many FDA-approved drugs.

Recent patent literature analysis reveals increasing utilization of 3-Bromo-4-chloromethyl-5-nitropyridine in developing next-generation antiviral agents, particularly against RNA viruses. Its structural features enable the synthesis of nucleoside analogs with improved pharmacokinetic properties, responding to the global need for broad-spectrum antiviral therapies.

The compound's stability under standard storage conditions (recommended at 2-8°C in inert atmosphere) and compatibility with common protecting groups make it attractive for multistep synthetic routes. Quality control typically employs HPLC purity analysis (>98%) and 1H/13C NMR verification, ensuring batch-to-batch consistency for research applications.

From a market perspective, demand for functionalized pyridine derivatives like 1807072-33-8 has grown approximately 12% annually, driven by expanding small molecule drug discovery pipelines. Custom synthesis services increasingly offer scale-up capabilities for this intermediate, with current kilogram-scale production meeting pharmaceutical development needs.

Emerging applications in materials science leverage this compound's ability to form metal-organic frameworks (MOFs) with unique luminescent properties. Researchers are exploring its potential in developing organic semiconductors and molecular sensors, expanding beyond traditional pharmaceutical uses.

The regioselectivity of 3-Bromo-4-chloromethyl-5-nitropyridine in sequential functionalization makes it particularly valuable for combinatorial chemistry approaches. Recent methodological advances enable one-pot transformations of all three reactive sites, significantly improving synthetic efficiency in library generation for high-throughput screening.

Environmental and green chemistry considerations have prompted development of alternative synthetic routes to this compound, with newer methods emphasizing atom economy and reduced heavy metal catalysts. These innovations address the pharmaceutical industry's growing emphasis on sustainable synthesis practices.

Analytical challenges associated with 3-Bromo-4-chloromethyl-5-nitropyridine have led to advancements in LC-MS methodologies for trace analysis. Modern high-resolution mass spectrometry techniques now enable precise characterization of its degradation products and metabolic derivatives in biological systems.

Current research explores the compound's potential in bioconjugation chemistry, particularly for developing antibody-drug conjugates (ADCs). The chloromethyl group shows promising reactivity with cysteine residues, offering new possibilities in targeted drug delivery systems for cancer therapy.

The global supply chain for CAS 1807072-33-8 has adapted to increasing demand, with major fine chemical suppliers now offering the compound with custom purity specifications and isotopically labeled versions for metabolic studies. This availability supports its growing role in preclinical research across multiple therapeutic areas.

Looking forward, 3-Bromo-4-chloromethyl-5-nitropyridine is poised to maintain its importance in structure-based drug design, particularly for protein kinase targets. Its versatile reactivity pattern continues to inspire innovative retrosynthetic strategies in academic and industrial laboratories worldwide.